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The table below summarizes the key comparative data for L-idose versus D-glucose:

Aldehyde Form .
Sugar . Key Structural Feature Experimental Method
Population (%)

L-idose ~0.0786 - 0.0969%  Axial orientation of hydroxyl groups at CD/NMR and urazole
[1] C2, C3, and C4 in its most stable chair modification kinetics [1]
conformation [1]

D- ~0.00118 - Equatorial orientation of all sterically CD/NMR and urazole
glucose 0.00138% [1] significant substituents [1] modification kinetics [1]

This data shows that the free aldehyde form is present in L-idose at a level approximately 60 to 80 times
higher than in D-glucose [1] [2]. This difference is due to the relative stability of their ring (hemiacetal)
structures. D-glucose forms a very stable six-membered ring where all large substituents are in an
energetically favorable equatorial position, strongly favoring the cyclic form. In contrast, the most stable
chair conformation of L-idose forces three of its hydroxyl groups into less stable axial positions, making the

open-chain aldehyde form more accessible [1].

Application in Enzyme Kinetics

The high aldehyde form population makes L-idose a valuable tool for measuring the activity of aldose

reductase (AR), the first and rate-limiting enzyme in the polyol pathway [1] [2].
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e The Problem with D-Glucose: Although D-glucose is a physiological substrate for AR, its extremely
low aldehyde concentration makes enzyme kinetics challenging. This often requires the use of very
high enzyme or substrate concentrations to get reliable rate measurements [1].

e The Advantage of L-Idose: L-idose is structurally identical to D-glucose except for the configuration
at the C5 atom [1]. Research using both bovine lens and human recombinant enzymes has shown
that while the kcat (turnover number) for L-idose is essentially identical to that of D-glucose, the KM
(Michaelis constant) is significantly lower. This indicates that AR can process L-idose more efficiently
due to the higher availability of the reactive aldehyde form [2]. Therefore, L-idose serves as an
excellent alternative substrate for in vitro inhibition and kinetic studies of aldose reductase [1] [2].

Experimental Context and Synthesis

The following diagram outlines the logical relationship between the structural properties of L-idose and its

research applications, particularly in the study of Aldose Reductase.
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Regarding its availability for experiments, L-idose is not a common sugar, and its synthesis, including the
carbon-13 labeled form (L-Idose-13C-1), involves multi-step processes. A common starting material is
1,2:5,6-di-O-isopropylidene-a-D-glucofuranose, which is converted to an L-ido epoxide, followed by steps
to secure the pyranose form and install protective groups [3] [4]. These syntheses are complex because L-

idose derivatives tend to form mixtures of ring forms (pyranose and furanose), making purification difficult

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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